Cas no 2228592-94-5 (3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)azetidine)

• Product Name: 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)azetidine
• CAS No: 2228592-94-5
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5965700
• PubChem ID: 165627327
• Update Time: 2025-10-28

3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)azetidine
• 3-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)azetidine
• EN300-1788577
• 2228592-94-5

• Inchi： 1S/C13H21N/c1-13(2)11-4-3-10(12(13)6-11)5-9-7-14-8-9/h3,9,11-12,14H,4-8H2,1-2H3
• InChI Key： BBHXNANFWKSFOV-UHFFFAOYSA-N
• SMILES： N1CC(C1)CC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)azetidine

Introduction to 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine) and Its Significance in Modern Chemical Research

3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine) is a fascinating compound with the CAS number 2228592-94-5, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate bicyclic structure and azetidine moiety, presents a unique set of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular architecture of 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine) is highly distinctive, featuring a fused bicyclic system with a methyl group attached to one of its rings. This structural configuration imparts a high degree of steric hindrance and electronic richness, which can be exploited in drug design to enhance binding affinity and selectivity. The presence of the azetidine ring further adds to its complexity, offering multiple sites for functionalization and interaction with biological targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse pharmacological properties. Among these, azetidine derivatives have emerged as promising scaffolds for the development of new drugs. The compound 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine) stands out as a particularly intriguing molecule due to its unique structural features and potential biological activities.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The rigid bicyclic core provides a stable framework that can be modified through various chemical reactions to introduce different functional groups. This flexibility allows researchers to tailor the properties of the compound to specific needs, making it an invaluable tool in medicinal chemistry.

Recent studies have highlighted the importance of understanding the structural motifs that contribute to biological activity. The bicyclic system in 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine) has been shown to mimic natural products and bioactive molecules, suggesting that it could be used to develop new therapeutic agents with improved efficacy and reduced side effects. The methyl group attached to the bicyclic ring further enhances its potential by providing additional sites for interaction with biological targets.

The azetidine ring itself is known for its ability to engage in hydrogen bonding and hydrophobic interactions, making it an excellent candidate for designing molecules that can interact with biological receptors. This property has been exploited in the development of various drugs targeting different diseases, including cancer and infectious diseases.

In the realm of drug discovery, 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine) has shown promise as a lead compound for several therapeutic applications. Researchers have been exploring its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a candidate for treating neurological disorders. The compound's unique structural features make it well-suited for these applications, as they allow for precise modulation of its biological activity.

The synthesis of 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine) is another area where this compound has attracted significant attention. The synthesis involves multiple steps, including cyclization reactions and functional group transformations, which require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The pharmacokinetic properties of 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine) are also being studied to understand how it behaves within the body after administration. These studies are crucial for determining its bioavailability, metabolic pathways, and potential side effects. By gaining insights into these properties, researchers can design better delivery systems and optimize dosing regimens to maximize therapeutic efficacy.

In conclusion, 3-({6,6-dimethylbicyclo3.1.1hept-2-en-2-ylmethyl}azetidine is a remarkable compound with significant potential in the field of chemical research and pharmaceutical development. Its unique structural features make it an excellent candidate for designing new drugs with improved efficacy and reduced side effects. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in the fight against various diseases.